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Compound Name:
2-Piperidin-1-ylmethyl-

benzylamine

Cat. No.: B1309007 Get Quote

In-depth Technical Guide: 2-Piperidin-1-ylmethyl-
benzylamine
A comprehensive review of the current scientific literature reveals a significant lack of published

in vitro and in vivo studies, detailed experimental protocols, and associated signaling pathway

data for the specific compound, 2-Piperidin-1-ylmethyl-benzylamine.

Despite extensive searches of scientific databases and literature, no specific biological studies

or experimental data directly pertaining to "2-Piperidin-1-ylmethyl-benzylamine" have been

identified. This suggests that the compound is either a novel, uncharacterized molecule or a

research intermediate that has not been the subject of published biological investigation.

Consequently, it is not possible to provide the requested in-depth technical guide, including

quantitative data tables, detailed experimental protocols, and signaling pathway diagrams, as

this information does not appear to be publicly available in the scientific domain.

Further research would likely require de novo synthesis and biological screening of 2-
Piperidin-1-ylmethyl-benzylamine to generate the foundational data necessary for the type of

comprehensive guide requested.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 2 Tech Support

https://www.benchchem.com/product/b1309007#2-piperidin-1-ylmethyl-benzylamine-in-vitro-and-in-vivo-studies
https://www.benchchem.com/product/b1309007#2-piperidin-1-ylmethyl-benzylamine-in-vitro-and-in-vivo-studies
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1309007?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1309007?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

